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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of the molecular

formula C12H26, commonly known as dodecane. It delves into their physical and chemical

properties, with a focus on data relevant to scientific research and development. This document

also outlines the experimental protocols for determining these properties and includes a logical

framework for understanding isomer classification.

Introduction to Dodecane Isomers
Dodecane is an alkane with the chemical formula C12H26. It exists as 355 constitutional

isomers, each with the same molecular weight but differing in the arrangement of their carbon

atoms. These structural variations lead to significant differences in their physical properties.

The isomers can be broadly categorized into the straight-chain isomer (n-dodecane) and

various branched-chain isomers. Increased branching generally leads to a decrease in the

boiling point and an increase in the melting point due to changes in intermolecular van der

Waals forces and molecular symmetry.

Physicochemical Properties of Selected C12H26
Isomers
The following tables summarize key quantitative data for n-dodecane and a selection of its

branched-chain isomers, illustrating the impact of molecular structure on physical properties.
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Table 1: Physical Properties of Selected C12H26 Isomers

Isomer
Name

IUPAC
Name

CAS
Number

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/cm³)

n-Dodecane Dodecane 112-40-3 216.2[1] -9.6[1]
0.7495 @

20°C[1]

2-

Methylundec

ane

2-

Methylundec

ane

7045-71-8 210[2] -46.8[2] 0.74[3][4]

2,2-

Dimethyldeca

ne

2,2-

Dimethyldeca

ne

17302-37-3 201[5] -50.8[5] 0.7406[5]

2,6-

Dimethyldeca

ne

2,6-

Dimethyldeca

ne

13150-81-7 ~220[6]
Not well-

defined[6]

~0.74 @

20°C[6]

2,2,4,6,6-

Pentamethylh

eptane

2,2,4,6,6-

Pentamethylh

eptane

13475-82-6 177.65[7] -67[7]
0.7487 @

20°C[7]

Chemical Properties and Solubility
All isomers of dodecane are alkanes, characterized by single carbon-carbon and carbon-

hydrogen bonds. This saturation results in low chemical reactivity. They are non-polar

molecules and are therefore generally soluble in non-polar organic solvents like hexane and

toluene, and practically insoluble in polar solvents such as water.[8][9]

Experimental Protocols
The determination of the physicochemical properties of C12H26 isomers relies on established

experimental techniques.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Micro-Boiling Point Determination (Thiele Tube Method): This method is suitable for small

sample volumes.[10]

Sample Preparation: A small amount of the liquid is placed in a small test tube, and a

capillary tube, sealed at one end, is inverted and placed inside the test tube.

Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point oil.[10]

Heating: The Thiele tube is gently heated, causing a stream of bubbles to emerge from the

capillary tube.[10]

Measurement: The heat is removed, and the temperature at which the liquid is drawn back

into the capillary tube is recorded as the boiling point.[10]

Distillation Method: For larger sample volumes, a simple distillation can be used to determine

the boiling point.[11] The temperature of the vapor that condenses on the thermometer bulb

during distillation represents the boiling point.[11]

Determination of Density
Density is the mass per unit volume of a substance.

Gravimetric Buoyancy Method (Archimedes' Principle): This is a widely used and accurate

method.[12]

Measurement in Air: A sinker of known volume is weighed in air.

Measurement in Liquid: The same sinker is then weighed while fully submerged in the liquid

isomer.

Calculation: The density of the liquid is calculated from the difference in the two weights and

the known volume of the sinker.[12][13]

Pycnometer Method: A pycnometer is a flask with a precisely known volume.
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Weighing the Empty Pycnometer: The mass of the clean, dry pycnometer is determined.

Weighing the Filled Pycnometer: The pycnometer is filled with the liquid isomer and weighed

again.

Calculation: The density is calculated by dividing the mass of the liquid by the known volume

of the pycnometer.[13]

Isomer Separation and Structural Elucidation
Gas Chromatography (GC): Due to their different boiling points, the isomers of dodecane can

be effectively separated using gas chromatography.[14] A long capillary column with a non-

polar stationary phase is typically used, and the isomers will elute at different retention times

based on their volatility.[15][16][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectroscopy are

powerful tools for determining the precise structure of each isomer.[18][19][20] The chemical

shifts, splitting patterns, and integration of the signals in the NMR spectrum provide detailed

information about the connectivity of the carbon and hydrogen atoms in the molecule.[21][22]

Logical Relationships of C12H26 Isomers
The following diagram illustrates the classification of C12H26 isomers and the relationship

between their structure and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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